- Prepared quinazolin-4(3H)-one derivatives and their use as PI3 kinase inhibitors, Taiwan, , ,
Cas no 93071-81-9 ((2-fluoro-3-methoxyphenyl)methanamine)
93071-81-9 structure
Product Name:(2-fluoro-3-methoxyphenyl)methanamine
CAS No:93071-81-9
MF:C8H10FNO
MW:155.169505596161
MDL:MFCD11045854
CID:1011984
PubChem ID:55265081
Update Time:2024-10-26
(2-fluoro-3-methoxyphenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (2-fluoro-3-methoxyphenyl)methanamine
- SCHEMBL8926
- 93071-81-9
- 2-Fluoro-3-methoxybenzenemethanamine
- 2-Fluoro-3-methoxy-benzylamine
- 2-fluoro-3-methoxybenzylamine
- Benzenemethanamine, 2-fluoro-3-methoxy-
- CS-0091517
- SB40021
- AKOS006308111
- 1-(2-Fluoro-3-methoxyphenyl)methanamine
- QHYXUBYSAOZUJF-UHFFFAOYSA-N
- MFCD11045854
- D75152
- DTXSID401291092
- PS-11693
- EN300-260114
- 2-Fluoro-3-methoxybenzenemethanamine (ACI)
- DB-261019
-
- MDL： MFCD11045854
- Inchi： 1S/C8H10FNO/c1-11-7-4-2-3-6(5-10)8(7)9/h2-4H,5,10H2,1H3
- InChI Key： QHYXUBYSAOZUJF-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1CN)OC
Computed Properties
- Exact Mass: 155.074642105g/mol
- Monoisotopic Mass: 155.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 237.4±25.0 °C at 760 mmHg
- Flash Point: 97.4±23.2 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(2-fluoro-3-methoxyphenyl)methanamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2-fluoro-3-methoxyphenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000306-250mg |
2-Fluoro-3-methoxybenzylamine |
93071-81-9 | 97% | 250mg |
$470.40 | 2023-08-31 | |
| Alichem | A015000306-500mg |
2-Fluoro-3-methoxybenzylamine |
93071-81-9 | 97% | 500mg |
$815.00 | 2023-08-31 | |
| Alichem | A015000306-1g |
2-Fluoro-3-methoxybenzylamine |
93071-81-9 | 97% | 1g |
$1475.10 | 2023-08-31 | |
| TRC | F592368-50mg |
(2-Fluoro-3-methoxyphenyl)methanamine |
93071-81-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F592368-100mg |
(2-Fluoro-3-methoxyphenyl)methanamine |
93071-81-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F592368-500mg |
(2-Fluoro-3-methoxyphenyl)methanamine |
93071-81-9 | 500mg |
$ 210.00 | 2022-06-04 | ||
| abcr | AB337587-1 g |
2-Fluoro-3-methoxybenzylamine; . |
93071-81-9 | 1g |
€212.80 | 2022-06-10 | ||
| abcr | AB337587-5 g |
2-Fluoro-3-methoxybenzylamine; . |
93071-81-9 | 5g |
€528.80 | 2022-06-10 | ||
| Apollo Scientific | PC408258-1g |
2-Fluoro-3-methoxybenzylamine |
93071-81-9 | 1g |
£74.00 | 2023-09-02 | ||
| Apollo Scientific | PC408258-5g |
2-Fluoro-3-methoxybenzylamine |
93071-81-9 | 5g |
£195.00 | 2023-09-02 |
(2-fluoro-3-methoxyphenyl)methanamine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 2 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 2 h, rt
Reference
- Imidazopyridines as plasma kallikrein inhibitors and uses and preparation thereof, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 h, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
Reference
- Preparation of benzothiazole carboxamides as agrochemical fungicides, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 h, rt
1.2 Reagents: Hydrogen ; 3 h, rt
1.2 Reagents: Hydrogen ; 3 h, rt
Reference
- Preparation of amide compounds for controlling plant diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 2 h, rt
Reference
- Preparation of pyrazolopyrimidine compounds as phosphoinositide 3-kinase (PI3 kinase) inhibitors, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 h, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
Reference
- N-Benzylpyrazolecarboxamides, plant pest control agents containing them, and control of plant pests using them, Japan, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 h, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
Reference
- Preparation of benzothiazolecarboxamides as agrochemical fungicides., World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 h, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
Reference
- Agrochemical compositions containing aminonicotinamides for controlling or preventing plant diseases caused by plant pathogens, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 h, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
Reference
- Preparation of naphthyridinecarboxamides for plant disease control, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 h, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
1.2 Reagents: Hydrogen ; 3 h, 1 atm, rt
Reference
- Preparation of naphthyridinecarboxamide derivatives for plant disease control, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 5 h, rt
Reference
- N-benzyl quinoline-6-carboxamide compounds for controlling plant disease, World Intellectual Property Organization, , ,
(2-fluoro-3-methoxyphenyl)methanamine Raw materials
- 2-fluoro-3-methoxybenzaldehyde oxime
- [C(E)]-2-Fluoro-3-methoxybenzaldehyde oxime
- 2-Fluoro-3-methoxybenzaldehyde
- 2-Fluoro-3-methoxybenzylamine hydrochloride
(2-fluoro-3-methoxyphenyl)methanamine Preparation Products
(2-fluoro-3-methoxyphenyl)methanamine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
93071-81-9 ((2-fluoro-3-methoxyphenyl)methanamine) Related Products
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- 886500-75-0(2,3-Difluoro-4-methoxybenzylamine)
- 1024491-40-4((2,5-Difluoro-4-methoxyphenyl)methanamine)
- 1092461-29-4(1-(3-Ethoxy-2,6-difluorophenyl)methanamine)
- 1017778-36-7(3-Ethoxy-2,4-difluorobenzylamine)
- 921219-95-6(N-(2-Fluoro-3-methoxybenzyl)-N-methylamine)
- 93071-83-1(2-Fluoro-5-methoxybenzylamine)
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- 886362-79-4(3-Methoxy-2,4,5-trifluorobenzylamine)
- 508177-67-1(5-Aminomethyl-2-fluoroanisole)
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